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Compound of Interest

Compound Name: 4-Chlorobenzamide

cat. No.: B146232

An In-depth Technical Guide to 4-Chlorobenzamide: CAS Number, Properties, Synthesis, and
Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorobenzamide, a
halogenated aromatic amide of significant interest in medicinal chemistry and organic
synthesis. This document details its chemical and physical properties, provides experimental
protocols for its synthesis and characterization, and explores its known and potential biological
activities.

Core Properties and Identification

4-Chlorobenzamide is a white to off-white crystalline solid at room temperature.[1][2] Its core
structure consists of a benzene ring substituted with both a chlorine atom and an amide
functional group.[1]

Table 1: Chemical Identifiers for 4-Chlorobenzamide

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b146232?utm_src=pdf-interest
https://www.benchchem.com/product/b146232?utm_src=pdf-body
https://www.benchchem.com/product/b146232?utm_src=pdf-body
https://www.benchchem.com/product/b146232?utm_src=pdf-body
https://prepchem.com/4-chloro-n-methyl-benzamide/
https://www.solubilityofthings.com/4-chlorobenzamide
https://prepchem.com/4-chloro-n-methyl-benzamide/
https://www.benchchem.com/product/b146232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Number 619-56-7[2][3][4][5]

Molecular Formula C7HeCINOI[2][3][6][7]

IUPAC Name 4-chlorobenzamide[6]

Synonyms p-Chlorobenzamide, Benzamide, 4-chloro-[4][6]
[7]

InChl Key BLNVISNJTIRAHF-UHFFFAOY SA-N[8][9]

Canonical SMILES C1=CC(=CC=C1C(=O)N)CI[5][6]

Table 2: Physicochemical Properties of 4-Chlorobenzamide

Property Value

Molecular Weight 155.58 g/mol [3][5]

Appearance White to off-white fine crystalline powder[1][4]
Melting Point 172-176 °C[4][10]

Boiling Point 290.2 £ 23.0 °C (Predicted)[4]

Density ~1.22 - 1.38 g/cm3 (Estimate)[2][4]

Water Solubility Low / Slightly soluble[1][2][4]

Soluble in ethanol, acetone, and chloroform[1]

Organic Solvent Solubility 2]

pKa 15.71 + 0.50 (Predicted)[4]

Synthesis and Purification

The most common and straightforward synthesis of 4-Chlorobenzamide is the amidation of 4-
chlorobenzoyl chloride. This reaction involves the treatment of the acyl chloride with ammonia.
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(in an inert solvent like Dichloromethane)

Products¢

4-Chlorobenzamide [Ammonium Chloride (NH4Cl)
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Caption: Synthetic pathway for 4-Chlorobenzamide.

Experimental Protocol: Synthesis from 4-Chlorobenzoyl
Chloride

This protocol describes the synthesis of 4-Chlorobenzamide via the reaction of 4-
chlorobenzoyl chloride with concentrated ammonium hydroxide.

Materials:
¢ 4-Chlorobenzoyl chloride
« Ammonium hydroxide (concentrated solution, e.g., 28-30%)

e Dichloromethane (DCM)
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Deionized water

Ice bath

Magnetic stirrer and stir bar
Round-bottom flask
Separatory funnel

Buchner funnel and filter paper
Procedure:

Reaction Setup: In a round-bottom flask, dissolve 4-chlorobenzoyl chloride in
dichloromethane. Cool the flask in an ice bath with continuous stirring.

Amidation: Slowly add concentrated ammonium hydroxide dropwise to the stirred solution. A
white precipitate of 4-Chlorobenzamide will form.

Reaction Completion: After the addition is complete, continue stirring the mixture in the ice
bath for an additional 30 minutes, then allow it to warm to room temperature and stir for
another 1-2 hours.

Work-up: Transfer the reaction mixture to a separatory funnel. Separate the organic layer.
Wash the organic layer sequentially with deionized water and then with a saturated brine
solution.

Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter
off the drying agent.

Purification: Remove the solvent (DCM) under reduced pressure using a rotary evaporator to
yield crude 4-Chlorobenzamide. The crude product can be further purified by
recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture.

Drying: Dry the purified white solid in a vacuum oven.
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Spectroscopic Characterization

The structure and purity of 4-Chlorobenzamide are typically confirmed using various
spectroscopic techniques.

Table 3: Key Spectroscopic Data for 4-Chlorobenzamide

Technique Data

(DMSO-ds, 400 MHZz) & (ppm): ~8.11 (br s, 1H, -
1H NMR NH), ~7.93 (d, 2H, Ar-H), ~7.54 (d, 2H, Ar-H),
~7.54 (br s, 1H, -NH)[8]

Key peaks (cm™1): ~3400 & ~3200 (N-H
IR stretch), ~1650 (C=0 stretch, Amide 1), ~1600
(N-H bend), ~1090 (C-ClI stretch)

MS (EI) m/z: 155 (M+), 139 ([M-NHz]*), 111, 75[6]

Experimental Protocol: Characterization

Methodology:

» Nuclear Magnetic Resonance (NMR): Prepare a sample by dissolving 5-10 mg of 4-
Chlorobenzamide in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-ds).
Acquire *H and 3C NMR spectra using a 400 MHz or higher spectrometer. Chemical shifts
are reported in ppm relative to the residual solvent peak.

e Infrared (IR) Spectroscopy: Prepare a potassium bromide (KBr) pellet containing a small
amount of the sample or use an Attenuated Total Reflectance (ATR) accessory. Record the
spectrum over a range of 4000-400 cm~1.

e Mass Spectrometry (MS): For Electron lonization (El) mass spectrometry, introduce a small
amount of the sample into the instrument, typically via a direct insertion probe or after
separation by Gas Chromatography (GC).
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Caption: Experimental workflow for purification and characterization.

Biological Activity and Potential Mechanisms of
Action

While 4-Chlorobenzamide itself is primarily used as a building block in the synthesis of more
complex molecules, the benzamide scaffold is of significant interest in drug discovery.[3]
Derivatives of 4-Chlorobenzamide have been investigated for a range of biological activities.
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e Antimicrobial Activity: 4-Chlorobenzamide has shown potential antibacterial and antifungal
properties.[3] The mechanism for related compounds is thought to involve the disruption of
microbial cell integrity or the inhibition of essential enzymes.[11]

« Insecticidal Activity: A well-documented mechanism of action for some benzamide-based
insecticides is the inhibition of chitin synthesis.[4] Chitin is a vital component of the insect
exoskeleton, and its disruption is lethal, particularly during molting.

» Anticancer and Anti-inflammatory Potential: Preliminary studies on some benzamide
derivatives suggest potential anti-cancer and anti-inflammatory effects, though research in
this area is ongoing and the mechanisms are not fully elucidated.[3] For some related
compounds, the anticancer activity may stem from the disruption of microtubule dynamics,
leading to cell cycle arrest and apoptosis.[11]

Benzamide-based
Insecticide
Chitin Synthase | _Polymerization . Disrupted Exoskeleton .
UDP-N-acetylglucosamine (Enz3¥me) Chitin Polymer |--- Insect Mortality
(Precursor)

Click to download full resolution via product page

Caption: Proposed mechanism of action for related benzamide insecticides.

Safety and Handling

4-Chlorobenzamide is classified as harmful if swallowed and causes serious eye irritation.[6]
o Hazard Codes: H302 (Harmful if swallowed), H319 (Causes serious eye irritation)[5]

o Precautionary Measures: Standard laboratory safety protocols should be followed. This
includes wearing personal protective equipment (PPE) such as safety glasses, gloves, and a
lab coat. Handling should be done in a well-ventilated area to avoid inhalation of the powder.

o First Aid: In case of eye contact, rinse cautiously with water for several minutes. If
swallowed, call a poison control center or doctor. If on skin, wash with plenty of soap and
water.
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This guide serves as a foundational resource for professionals engaged in research and
development involving 4-Chlorobenzamide. The provided data and protocols are intended to
facilitate its synthesis, characterization, and further investigation into its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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